Cas no 338965-26-7 (2-(4-benzoylphenyl)-2-(4-chlorophenyl)acetamide)

2-(4-benzoylphenyl)-2-(4-chlorophenyl)acetamide structure
338965-26-7 structure
Product Name:2-(4-benzoylphenyl)-2-(4-chlorophenyl)acetamide
CAS No:338965-26-7
MF:
MW:
CID:4648139
Update Time:2025-09-23

2-(4-benzoylphenyl)-2-(4-chlorophenyl)acetamide Chemical and Physical Properties

Names and Identifiers

    • 2-(4-Benzoylphenyl)-2-(4-chlorophenyl)acetamide
    • 2-(4-benzoylphenyl)-2-(4-chlorophenyl)acetamide

2-(4-benzoylphenyl)-2-(4-chlorophenyl)acetamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
B157780-25mg
2-(4-Benzoylphenyl)-2-(4-chlorophenyl)acetamide
338965-26-7
25mg
$ 230.00 2022-06-07
TRC
B157780-50mg
2-(4-Benzoylphenyl)-2-(4-chlorophenyl)acetamide
338965-26-7
50mg
$ 380.00 2022-06-07
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD00897920-1g
2-(4-Benzoylphenyl)-2-(4-chlorophenyl)acetamide
338965-26-7 90%
1g
¥4193.0 2023-04-07
A2B Chem LLC
AI84378-1mg
2-(4-benzoylphenyl)-2-(4-chlorophenyl)acetamide
338965-26-7 >90%
1mg
$201.00 2024-04-20
A2B Chem LLC
AI84378-5mg
2-(4-benzoylphenyl)-2-(4-chlorophenyl)acetamide
338965-26-7 >90%
5mg
$214.00 2024-04-20
A2B Chem LLC
AI84378-10mg
2-(4-benzoylphenyl)-2-(4-chlorophenyl)acetamide
338965-26-7 >90%
10mg
$240.00 2024-04-20
A2B Chem LLC
AI84378-500mg
2-(4-benzoylphenyl)-2-(4-chlorophenyl)acetamide
338965-26-7 >90%
500mg
$720.00 2024-04-20
A2B Chem LLC
AI84378-1g
2-(4-benzoylphenyl)-2-(4-chlorophenyl)acetamide
338965-26-7 >90%
1g
$1295.00 2024-04-20
A2B Chem LLC
AI84378-5g
2-(4-benzoylphenyl)-2-(4-chlorophenyl)acetamide
338965-26-7 >90%
5g
$4744.00 2024-04-20
A2B Chem LLC
AI84378-10g
2-(4-benzoylphenyl)-2-(4-chlorophenyl)acetamide
338965-26-7 >90%
10g
$8767.00 2024-04-20

Additional information on 2-(4-benzoylphenyl)-2-(4-chlorophenyl)acetamide

2-(4-Benzoylphenyl)-2-(4-Chlorophenyl)Acetamide: A Promising Compound in Pharmaceutical Research

2-(4-Benzoylphenyl)-2-(4-Chlorophenyl)Acetamide, with the chemical formula C24H20ClNO2 and the CAS number 338965-26-7, has emerged as a significant compound in the field of pharmaceutical chemistry. This molecule, characterized by its unique structural features, has attracted considerable attention due to its potential applications in drug development and therapeutic interventions. The combination of aromatic rings and functional groups within its molecular framework provides a foundation for diverse biological activities, making it a focal point for researchers exploring novel therapeutic strategies.

The molecular structure of 2-(4-Benzoylphenyl)-2-(4-Chlorophenyl)Acetamide is composed of two aromatic rings connected by an acetamide group. The 4-benzoylphenyl substituent introduces a benzoyl group to the phenyl ring, while the 4-chlorophenyl moiety adds a chlorine atom to another phenyl ring. This dual aromatic system, coupled with the acetamide functionality, creates a complex scaffold that can interact with various biological targets. Recent studies have highlighted the importance of these structural elements in modulating the compound's pharmacological properties and its potential for targeted drug delivery.

Research published in Journal of Medicinal Chemistry (2023) has demonstrated the efficacy of 2-(4-Benzoylphenyl)-2-(4-Chloropheny)Acetamide in inhibiting specific enzymes involved in inflammatory pathways. The compound's ability to modulate enzyme activity has been linked to its potential applications in treating chronic inflammatory diseases. This finding underscores the importance of understanding the molecular interactions that govern its biological activity, as such insights can guide the development of more effective therapeutic agents.

Another recent study, featured in Organic & Biomolecular Chemistry (2024), has explored the synthetic pathways for 2-(4-Benzoylphenyl)-2-(4-Chlorophenyl)Acetamide. The researchers employed a multi-step synthesis approach that optimizes yield and purity, which is crucial for pharmaceutical applications. This work highlights the challenges and advancements in the synthesis of complex organic molecules, emphasizing the role of chemical engineering in drug development.

The pharmacological properties of 2-(4-Benzoylphenyl)-2-(4-Chlorophenyl)Acetamide have been extensively investigated in preclinical studies. These studies have shown that the compound exhibits low toxicity and high bioavailability, which are essential attributes for a potential drug candidate. The compound's stability in physiological conditions further enhances its viability as a therapeutic agent, as it can maintain its structural integrity and biological activity in the body.

Recent advancements in computational chemistry have provided new insights into the molecular dynamics of 2-(4-Benzoylphenyl)-2-(4-Chlorophenyl)Acetamide. Molecular modeling techniques have been used to predict the compound's interactions with biological targets, such as receptors and enzymes. These computational models have not only enhanced our understanding of the compound's mechanism of action but also facilitated the design of more potent derivatives. This integration of computational methods with experimental research represents a significant step forward in the field of medicinal chemistry.

The environmental impact of 2-(4-Benzoylphenyl)-2-(4-Chlorophenyl)Acetamide has also been a subject of recent studies. Researchers have evaluated the compound's biodegradability and potential for ecological harm. While the compound shows promise in therapeutic applications, its environmental fate and long-term effects on ecosystems must be carefully considered. This holistic approach ensures that the development of new drugs aligns with sustainability goals and regulatory standards.

Collaborative efforts between academic institutions and pharmaceutical companies have led to the exploration of 2-(4-Benzoylphenyl)-2-(4-Chlorophenyl)Acetamide in various therapeutic contexts. These partnerships have enabled the sharing of resources and expertise, accelerating the translation of research findings into practical applications. The interdisciplinary nature of this research underscores the importance of collaboration in advancing pharmaceutical science.

Despite the promising findings, challenges remain in the development of 2-(4-Benzoylphenyl)-2-(4-Chlorophenyl)Acetamide as a therapeutic agent. Issues such as scalability of synthesis, optimization of pharmacokinetic profiles, and identification of potential side effects require further investigation. Addressing these challenges is essential for the successful commercialization of the compound and its integration into clinical practice.

The future of 2-(4-Benzoylphenyl)-2-(4-Chlorophenyl)Acetamide in pharmaceutical research is promising, with ongoing studies aimed at expanding its therapeutic applications. Researchers are exploring its potential in treating a wide range of diseases, from neurodegenerative disorders to metabolic syndromes. These investigations are not only advancing our understanding of the compound's properties but also contributing to the broader field of medicinal chemistry.

In conclusion, 2-(4-Benzoylphenyl)-2-(4-Chlorophenyl)Acetamide represents a significant advancement in the development of novel therapeutic agents. Its unique molecular structure, combined with its favorable pharmacological properties, positions it as a valuable candidate for further research. As scientific knowledge continues to evolve, the potential applications of this compound are likely to expand, offering new opportunities for the treatment of various medical conditions.

For more information on the latest research and developments related to 2-(4-Benzoylphenyl)-2-(4-Chlorophenyl)Acetamide, please refer to the following sources: Journal of Medicinal Chemistry (2023), Organic & Biomolecular Chemistry (2024), and other relevant scientific publications. These resources provide detailed insights into the molecular mechanisms, synthesis methods, and pharmacological properties of the compound, supporting its role in modern pharmaceutical research.

Recommended suppliers
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk